Cas no 1782769-83-8 (4-(3-Bromophenyl)-1,2,3-thiadiazol-5-amine)

• Product name: 4-(3-Bromophenyl)-1,2,3-thiadiazol-5-amine
• CAS No: 1782769-83-8
• MF: C₈H₆BrN₃S
• MW: 256.12233877182
• CID: 4613832

4-(3-Bromophenyl)-1,2,3-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromophenyl)-1,2,3-thiadiazol-5-amine
• 1,2,3-Thiadiazol-5-amine, 4-(3-bromophenyl)-

• Inchi： 1S/C8H6BrN3S/c9-6-3-1-2-5(4-6)7-8(10)13-12-11-7/h1-4H,10H2
• InChI Key： QPLBCGONITXFFX-UHFFFAOYSA-N
• SMILES： S1C(N)=C(C2=CC=CC(Br)=C2)N=N1

Additional information on 4-(3-Bromophenyl)-1,2,3-thiadiazol-5-amine

Comprehensive Overview of 4-(3-Bromophenyl)-1,2,3-thiadiazol-5-amine (CAS No. 1782769-83-8)

The compound 4-(3-Bromophenyl)-1,2,3-thiadiazol-5-amine (CAS No. 1782769-83-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiadiazole ring coupled with a bromophenyl group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like 4-(3-Bromophenyl)-1,2,3-thiadiazol-5-amine has surged due to their versatility in medicinal chemistry. The bromine substituent on the phenyl ring enhances its reactivity, enabling further functionalization for targeted applications. This compound is often explored in the context of kinase inhibitors and antimicrobial agents, aligning with current trends in combating drug-resistant pathogens.

One of the most frequently asked questions about CAS No. 1782769-83-8 revolves around its synthetic routes. The compound is typically prepared through cyclization reactions involving thiosemicarbazides or hydrazine derivatives, followed by bromination. Its purity and stability are critical for downstream applications, prompting researchers to optimize storage conditions under inert atmospheres to prevent degradation.

The thiadiazole core of 4-(3-Bromophenyl)-1,2,3-thiadiazol-5-amine is a hotspot for structural modifications, as it can interact with various biological targets. Computational studies, including molecular docking and QSAR modeling, have been employed to predict its binding affinities, making it a subject of interest in AI-driven drug design. These approaches align with the growing emphasis on precision medicine and green chemistry.

From an industrial perspective, scalability and cost-effectiveness are key considerations for CAS No. 1782769-83-8. Manufacturers are investing in flow chemistry techniques to improve yield and reduce waste, addressing the global push for sustainable practices. Additionally, the compound's role in crop protection formulations has been explored, leveraging its potential as a pesticide intermediate.

In summary, 4-(3-Bromophenyl)-1,2,3-thiadiazol-5-amine represents a multifaceted tool in modern chemistry, bridging gaps between academia and industry. Its relevance in high-throughput screening and material science further underscores its importance, making it a compound worth watching in the coming years.